

# ciprofloxacin spectrum of activity Gram-positive Gram-negative

Author: Smolecule Technical Support Team. Date: February 2026

## Compound Focus: Ciprofloxacin

CAS No.: 85721-33-1

Cat. No.: S523835

[Get Quote](#)

## Spectrum of Activity Against Bacterial Pathogens

Bacteria	Category	Ciprofloxacin MIC Range	Susceptibility Notes
<i>Escherichia coli</i>	Gram-negative	0.004 – >128 mg/L [1]	High susceptibility in wild-type strains, but resistance is widespread and can be extreme [2] [1].
<i>Pseudomonas aeruginosa</i>	Gram-negative	0.5 – 8 mg/L [1]	One of the most active oral antibiotics against <i>P. aeruginosa</i> ; susceptibility ~80% in some studies [2] [1].
<i>Klebsiella pneumoniae</i>	Gram-negative	0.008 – 0.12 mg/L [1]	Highly susceptible in vitro, but resistant strains are common [2] [3].
<i>Proteus mirabilis</i>	Gram-negative	≤0.06 – 0.125 mg/L [1]	Generally highly susceptible [1].
<i>Haemophilus influenzae</i>	Gram-negative	0.008 – 0.015 mg/L [1]	Highly susceptible [1].

Bacteria	Category	Ciprofloxacin MIC Range	Susceptibility Notes
<i>Neisseria gonorrhoeae</i>	Gram-negative	0.008 – 0.015 mg/L [1]	Historically susceptible, but high rates of resistance now preclude its use [2] [4].
<i>Salmonella typhi</i>	Gram-negative	Information missing	Susceptible, but resistance is increasing [1] [3].
* <i>Staphylococcus aureus*</i> (MSSA)	Gram-positive	0.1 – 1 mg/L [1]	Susceptible or moderately susceptible [2] [1].
* <i>Staphylococcus aureus*</i> (MRSA)	Gram-positive	0.1 – 1 mg/L [1]	Less effective than against MSSA; resistance is a major clinical concern [1] [5].
<i>Streptococcus pneumoniae</i>	Gram-positive	0.5 – 6.3 mg/L [1]	Not recommended for respiratory infections due to modest activity [2] [4].
<i>Enterococcus faecalis</i>	Gram-positive	0.5 – 25 mg/L [1]	Moderately susceptible to resistant; not a drug of choice [2] [1].
<i>Bacillus anthracis</i>	Gram-positive	0.03 mg/L [1]	Highly susceptible; approved for post-exposure inhalation anthrax [2] [1].
<i>Mycobacterium tuberculosis</i>	Gram-positive*	0.5 – 1 mg/L [1]	Used as a second-line treatment for multidrug-resistant TB [3].

\**Mycobacterium tuberculosis* is acid-fast, not Gram-positive, but included for context of spectrum.


## Mechanism of Action

**Ciprofloxacin** is a bactericidal agent whose primary mechanism is the inhibition of bacterial DNA synthesis [2] [1].

- **Primary Target (Especially in Gram-negative bacteria): DNA Gyrase (Topoisomerase II)**
- **Secondary Target (Especially in Gram-positive bacteria): Topoisomerase IV [1] [3]**

It binds to the A subunits of these enzymes, stabilizing DNA breaks and preventing the resealing of double-stranded DNA. This action leads to irreversible double-strand breaks and rapid bacterial cell death [1] [3]. Some studies also suggest that **ciprofloxacin** may have secondary effects on bacterial cell wall components, though this is not its main mechanism [1].

The following diagram illustrates this core mechanism and the primary pathways by which bacteria develop resistance.



[Click to download full resolution via product page](#)

## Mechanisms of Bacterial Resistance

The rise of **ciprofloxacin** resistance is a major clinical problem, driven by several key mechanisms [1]:

- **Chromosomal Mutations:** The most common mechanism involves mutations in the genes encoding the target enzymes, particularly in *gyrA* for Gram-negative bacteria and *parC* for Gram-positive bacteria. These mutations reduce the antibiotic's binding affinity [2] [1].
- **Efflux Pump Overexpression:** Bacteria can upregulate membrane proteins that actively pump **ciprofloxacin** out of the cell, reducing intracellular concentration [1] [3].
- **Plasmid-Mediated Resistance:** Mobile genetic elements can carry genes (e.g., *qnr*) that produce proteins protecting DNA gyrase and topoisomerase IV from **ciprofloxacin**, facilitating rapid horizontal spread of resistance [2] [1].

## Experimental Protocols for Resistance Monitoring

For researchers, standardized protocols are essential for monitoring susceptibility and resistance development.

### Protocol 1: Determination of Minimum Inhibitory Concentration (MIC)

The broth microdilution method is the standard for quantifying MIC [1] [5].

- **Preparation:** Prepare serial two-fold dilutions of **ciprofloxacin** in a suitable broth (e.g., Mueller-Hinton) in a 96-well microtiter plate.
- **Inoculation:** Standardize the bacterial inoculum to approximately  $5 \times 10^5$  CFU/mL and add to each well.
- **Incubation:** Incubate the plate at 35°C for 16-20 hours.
- **Reading:** The MIC is defined as the lowest concentration of antibiotic that completely inhibits visible growth. Compare results to CLSI or EUCAST breakpoints to categorize strains as susceptible, intermediate, or resistant [5].

### Protocol 2: Adaptive Laboratory Evolution (ALE) to Study Resistance

ALE experiments model how resistance develops under antibiotic pressure [6].

- **Inoculation:** Start multiple parallel cultures of the bacterial strain in liquid medium.
- **Antibiotic Pressure:** Propagate the cultures by serial passaging, continually exposing them to **ciprofloxacin**. The antibiotic concentration can be held constant or increased stepwise (e.g., in 2-fold increments) over time.
- **Duration & Monitoring:** Continue the evolution for a set number of generations (e.g., ~120 generations). Regularly monitor population density and MIC.
- **Analysis:** At the endpoint, isolate clones and use whole-genome sequencing to identify mutations that confer resistance. The fold-change in MIC from the ancestral strain quantifies the resistance level [6].

## Emerging Strategies to Enhance Efficacy

Given the resistance crisis, novel approaches are being explored to restore **ciprofloxacin**'s utility [1] [3].

- **Synergistic Combinations:**
  - **With Other Antibiotics:** Combining **ciprofloxacin** with aminoglycosides or beta-lactams can sometimes produce synergistic effects [1].
  - **With Non-Antibiotic Agents:** Recent research shows promise in combining **ciprofloxacin** with natural compounds like **berberine hydrochloride**, which enhances its activity against *P. aeruginosa* biofilms and resistant strains [7].
- **Adjuvant Therapies:** Using efflux pump inhibitors in conjunction with **ciprofloxacin** to increase its intracellular concentration [1].
- **Novel Formulations:** Development of **ciprofloxacin** hybrids (e.g., **ciprofloxacin**-nitroxide) and nanoparticle-based delivery systems to improve targeting and anti-biofilm activity [1] [3].

## Conclusion for Research and Development

**Ciprofloxacin** remains a critically important antibiotic, particularly for Gram-negative infections. However, its spectrum is not uniform, with superior activity against Gram-negatives and more variable effects on Gram-positives. The relentless and rapid evolution of resistance across all bacterial species underscores the need for:

- **Prudent Use:** Strict antibiotic stewardship to preserve its efficacy [4].
- **Continuous Surveillance:** Global monitoring of resistance patterns using standardized protocols [6].
- **Innovative Strategies:** Investment in research on synergistic combinations and novel formulations to overcome existing resistance mechanisms [1] [7].

**Need Custom Synthesis?**

Email: [info@smolecule.com](mailto:info@smolecule.com) or [Request Quote Online](#).

## References

1. The resistance mechanisms of bacteria against ... [pmc.ncbi.nlm.nih.gov]
2. Ciprofloxacin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
3. The resistance mechanisms of bacteria against ... [frontiersin.org]
4. Ciprofloxacin - Wikipedia [en.wikipedia.org]
5. Investigation into Antibiotic Resistance Profiles of ... [pmc.ncbi.nlm.nih.gov]
6. ESKAPE pathogens rapidly develop resistance against ... [nature.com]
7. The in vitro evaluation of synergistic effects of ciprofloxacin ... [pubmed.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [ciprofloxacin spectrum of activity Gram-positive Gram-negative].

Smolecule, [2026]. [Online PDF]. Available at:

[<https://www.smolecule.com/products/b523835#ciprofloxacin-spectrum-of-activity-gram-positive-gram-negative>]

---

### Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:** The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

**Need Industrial/Bulk Grade?** [Request Custom Synthesis Quote](#)

## Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

### Contact

**Address:** Ontario, CA 91761, United States

**Phone:** (512) 262-9938

**Email:** [info@smolecule.com](mailto:info@smolecule.com)

**Web:** [www.smolecule.com](http://www.smolecule.com)